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Introduction
Protein Tyrosine Phosphatase 1B (PTP1B), encoded by the PTPN1 gene, is a non-receptor

phosphatase that is a critical negative regulator in various signaling cascades.[1] Localized

primarily on the cytoplasmic face of the endoplasmic reticulum, PTP1B dephosphorylates key

proteins such as the insulin receptor (IR) and its substrates (IRS), as well as Janus kinase 2

(JAK2), a downstream effector of the leptin receptor.[2][3][4] By terminating these signals,

PTP1B plays a significant role in metabolism.[5] Its overexpression or increased activity is

linked to insulin resistance, type 2 diabetes, and obesity.[2][5]

Furthermore, PTP1B has a dual role in oncology. While sometimes acting as a tumor

suppressor, it has also been identified as a positive mediator in certain cancers, such as HER2-

positive breast cancer, by activating Src kinase.[2][4][5] This makes PTP1B a compelling

therapeutic target for metabolic diseases and specific types of cancer.[6]

Ptp1B-IN-18 is an orally active, complete mixed-type inhibitor of PTP1B. These application

notes provide a comprehensive guide for its use in cell culture, including detailed protocols for

assessing its biological activity.

Ptp1B-IN-18: Properties and Mechanism of Action
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Ptp1B-IN-18 inhibits the enzymatic activity of PTP1B, thereby preventing the

dephosphorylation of its target substrates. This leads to prolonged and enhanced signaling

downstream of pathways like the insulin and leptin cascades.

Table 1: Physicochemical and Pharmacological Properties of Ptp1B-IN-18

Property Value Reference

Mechanism of Action
Complete mixed-type inhibitor

of PTP1B
[7]

Ki Value 35.2 μM [7]

Molecular Formula C₂₆H₁₉N₃O₄S

Molecular Weight 469.51 g/mol

Solubility 10 mM in DMSO

CAS Number 2848581-84-8

Signaling Pathways Modulated by Ptp1B-IN-18
Inhibition of PTP1B is expected to potentiate signaling pathways that are negatively regulated

by this phosphatase. Below are diagrams illustrating the key intervention points of a PTP1B

inhibitor like Ptp1B-IN-18.
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Caption: PTP1B inhibition in the insulin signaling pathway.
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1. Cell Seeding
Seed cells at an appropriate density

and allow to adhere (24h).

2. Serum Starvation (optional)
For signaling studies, starve cells in

serum-free media for 4-18h.

3. Ptp1B-IN-18 Treatment
Treat cells with a range of
inhibitor concentrations.

4. Stimulation (optional)
For insulin/leptin studies, stimulate

with ligand for a short duration (e.g., 10-30 min).

5. Downstream Analysis

Western Blot
(Phosphorylation)

Viability Assay (MTT)
(Cytotoxicity)

Functional Assay
(e.g., Glucose Uptake)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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